Cas no 1856927-63-3 (N-[2-(4-Bromophenyl)ethyl]oxan-4-amine)

• Product Name: N-[2-(4-Bromophenyl)ethyl]oxan-4-amine
• CAS No: 1856927-63-3
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5048818
• Update Time: 2025-08-04

N-[2-(4-Bromophenyl)ethyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-bromophenyl)ethyl]oxan-4-amine
• N-[2-(4-Bromophenyl)ethyl]oxan-4-amine

• Inchi： 1S/C13H18BrNO/c14-12-3-1-11(2-4-12)5-8-15-13-6-9-16-10-7-13/h1-4,13,15H,5-10H2
• InChI Key： SOVLOBJJNONANT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCNC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3

Additional information on N-[2-(4-Bromophenyl)ethyl]oxan-4-amine

Professional Introduction to N-[2-(4-Bromophenyl)ethyl]oxan-4-amine (CAS No. 1856927-63-3)

N-[2-(4-Bromophenyl)ethyl]oxan-4-amine, identified by its Chemical Abstracts Service (CAS) number 1856927-63-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural uniqueness and potential applications in drug discovery and medicinal chemistry. The presence of a brominated aromatic ring and an oxazine backbone suggests a high degree of versatility, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of N-[2-(4-Bromophenyl)ethyl]oxan-4-amine consists of a benzene ring substituted with a bromine atom at the para position, linked to an ethyl chain that further connects to an oxazine ring. The oxazine moiety, characterized by its oxygen-containing heterocycle, introduces a unique electronic and steric environment that can influence the compound's reactivity and biological activity. This structural framework is particularly intriguing for medicinal chemists seeking to design molecules with specific pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing brominated aromatic rings. These substituents are known to enhance binding affinity and metabolic stability, making them desirable in drug development. The 4-Bromophenyl group in N-[2-(4-Bromophenyl)ethyl]oxan-4-amine not only contributes to its structural complexity but also opens up possibilities for further functionalization and derivatization.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The oxazine ring, being electron-deficient, can participate in various organic transformations such as nucleophilic substitution and cyclization reactions. These reactions are pivotal in constructing intricate molecular architectures that are often required for achieving high efficacy in therapeutic agents.

Recent studies have highlighted the importance of oxazine derivatives in medicinal chemistry. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an amine group at the 4-position of the oxazine ring further expands its pharmacological spectrum. This modification can enhance interactions with biological targets, leading to improved drug-like characteristics.

The synthesis of N-[2-(4-Bromophenyl)ethyl]oxan-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, alkylation, and cyclization processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the bromine atom at the desired position on the aromatic ring.

The compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. Oxazine derivatives are known to exhibit good thermal and chemical stability, which makes them suitable for long-term storage and handling. However, their reactivity with strong acids or bases should be carefully monitored to prevent unwanted side reactions.

In the context of drug discovery, N-[2-(4-Bromophenyl)ethyl]oxan-4-amine serves as a versatile scaffold for generating novel lead compounds. By modifying different parts of its structure, researchers can fine-tune its pharmacological properties to target specific diseases or biological pathways. For instance, replacing the amine group with other functional moieties can alter its solubility, bioavailability, and target interaction affinity.

The use of computational methods has become increasingly important in evaluating the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how N-[2-(4-Bromophenyl)ethyl]oxan-4-amine interacts with biological targets such as enzymes and receptors. These predictions can guide experimental design and help identify promising derivatives for further investigation.

In conclusion, N-[2-(4-Bromophenyl)ethyl]oxan-4-amine (CAS No. 1856927-63-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and medicinal chemistry.